Cas no 6632-09-3 (8-Quinolinol,7-(1-piperidinylmethyl)-)

• Product Name: 8-Quinolinol,7-(1-piperidinylmethyl)-
• CAS No: 6632-09-3
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• CID: 526168
• Update Time: 2026-04-29

8-Quinolinol,7-(1-piperidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinol,7-(1-piperidinylmethyl)-
• 7-Piperidinomethyl-8-chinolinol;7-Piperidinomethyl-chinolin-8-ol;7-Piperidin-1-ylmethyl-quinolin-8-ol;8-hydroxy-7-piperidinomethylquinoline;7-piperidinomethyl-quinolin-8-ol;
• 7-(1-Piperidinylmethyl)-8-quinolinol
• 7-(Piperidinomethyl)-8-quinolinol
• 8-Hydroxy-7-(piperidinomethyl)quinoline

Computed Properties

• Exact Mass: 242.14200
• Monoisotopic Mass: 242.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.4A^2

Experimental Properties

• Density: 1.202
• Boiling Point: 402.4°Cat760mmHg
• Flash Point: 197.2°C
• Refractive Index: 1.65
• PSA: 36.36000
• LogP: 2.86420

8-Quinolinol,7-(1-piperidinylmethyl)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Additional information on 8-Quinolinol,7-(1-piperidinylmethyl)-

Introduction to 8-Quinolinol, 7-(1-Piperidinylmethyl) (CAS No. 6632-09-3)

8-Quinolinol, 7-(1-Piperidinylmethyl), also known by its CAS number 6632-09-3, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a quinolinol core and a piperidine moiety. The combination of these functional groups imparts distinct properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical formula of 8-Quinolinol, 7-(1-Piperidinylmethyl) is C₁₅H₁₇N₂O, and it has a molecular weight of approximately 243.31 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of 8-hydroxyquinoline with an appropriate piperidine derivative. This synthesis route ensures high purity and consistency, which are crucial for its use in pharmaceutical research.

In recent years, 8-Quinolinol, 7-(1-Piperidinylmethyl) has garnered significant attention due to its potential therapeutic applications. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various inflammatory diseases and conditions associated with oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 8-Quinolinol, 7-(1-Piperidinylmethyl) effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, 8-Quinolinol, 7-(1-Piperidinylmethyl) has also been investigated for its neuroprotective effects. Research conducted at the University of California found that this compound could protect neurons from oxidative damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease. These findings highlight the multifaceted therapeutic potential of 8-Quinolinol, 7-(1-Piperidinylmethyl).

The pharmacokinetic profile of 8-Quinolinol, 7-(1-Piperidinylmethyl) has been extensively studied to understand its behavior in biological systems. It has been shown to have good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Additionally, the compound exhibits low toxicity and minimal side effects in preclinical studies, further supporting its potential as a safe and effective therapeutic agent.

In the context of drug development, 8-Quinolinol, 7-(1-Piperidinylmethyl) has undergone several stages of preclinical testing to evaluate its safety and efficacy. Clinical trials are currently underway to assess its therapeutic potential in human subjects. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and significant therapeutic effects in patients with inflammatory conditions.

The structural versatility of 8-Quinolinol, 7-(1-Piperidinylmethyl) also allows for further chemical modifications to enhance its pharmacological properties. Researchers are exploring various derivatives and analogs to optimize its activity and selectivity for specific targets. For example, modifications to the piperidine moiety have been shown to improve the compound's binding affinity to certain receptors involved in inflammatory pathways.

In addition to its direct therapeutic applications, 8-Quinolinol, 7-(1-Piperidinylmethyl) has also found use as a tool compound in biochemical research. Its ability to modulate specific signaling pathways makes it valuable for studying the mechanisms underlying various diseases. For instance, it has been used to investigate the role of oxidative stress in cardiovascular diseases and to develop new strategies for preventing tissue damage.

The environmental impact of compounds like 8-Quinolinol, 7-(1-Piperidinylmethyl) is another important consideration in their development and use. Studies have shown that this compound is biodegradable and does not accumulate in the environment at harmful levels. This characteristic aligns with the growing emphasis on sustainable pharmaceutical practices and environmentally friendly drug development.

In conclusion, 8-Quinolinol, 7-(1-Piperidinylmethyl) (CAS No. 6632-09-3) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers multiple beneficial properties, including anti-inflammatory, antioxidant, and neuroprotective effects. Ongoing research continues to uncover new applications and optimize its therapeutic potential, positioning it as a valuable asset in the development of novel treatments for various diseases.